Cas no 2172523-50-9 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-2-hydroxybutanoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-2-hydroxybutanoic acid
• CAS No: 2172523-50-9
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 5853002
• PubChem ID: 165535589
• Update Time: 2025-06-13

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-2-hydroxybutanoic acid
• 2172523-50-9
• EN300-1520724
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}-2-hydroxybutanoic acid

• Inchi： 1S/C25H26N2O6/c28-22(24(30)31)11-12-26-23(29)15-9-10-16(13-15)27-25(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,15-16,21-22,28H,11-14H2,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： SNLRROIQASGACK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(NCCC(C(=O)O)O)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-2-hydroxybutanoic acid

Introduction to 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-2-hydroxybutanoic acid (CAS No. 2172523-50-9)

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-2-hydroxybutanoic acid, also known as Fmoc-Cyclopentenylglycine, is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, identified by the CAS number 2172523-50-9, is characterized by its intricate molecular architecture, which includes a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a cyclopentenyl ring, and a hydroxybutanoic acid moiety. The combination of these structural elements imparts a range of interesting properties that make it a valuable tool in various research applications.

The Fmoc protecting group is widely used in peptide synthesis to temporarily block the amino group of an amino acid, allowing for selective and controlled coupling reactions. This protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it facilitates the stepwise addition of amino acids to form peptides. The cyclopentenyl ring, on the other hand, introduces conformational constraints and stereochemical complexity to the molecule, which can influence its biological activity and interactions with target proteins. The hydroxybutanoic acid moiety adds hydrophilic properties and potential sites for further functionalization or conjugation.

Recent studies have highlighted the potential of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-2-hydroxybutanoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising activity as a modulator of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, gene regulation, and immune responses. By interfering with specific PPIs, this compound could potentially be developed into therapeutic agents for treating diseases such as cancer, neurodegenerative disorders, and autoimmune conditions.

In another study published in the Journal of Organic Chemistry, researchers explored the synthetic routes to produce 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-2-hydroxybutanoic acid with high purity and yield. The optimized synthetic protocol involves several key steps, including the formation of the Fmoc protected amino group, the construction of the cyclopentenyl ring via a Diels-Alder reaction, and the introduction of the hydroxybutanoic acid moiety through esterification and subsequent hydrolysis. These advancements in synthetic methodology have made it easier for researchers to access this compound for further investigation.

The biological activity of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-2-hydroxybutanoic acid has also been evaluated in cellular assays. In vitro studies have demonstrated that this compound can effectively inhibit specific PPIs involved in cancer cell proliferation and survival. For example, it has been shown to disrupt the interaction between p53 and MDM2, two key proteins involved in regulating apoptosis and cell cycle arrest. By targeting this interaction, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-2-hydroxybutanoic acid could potentially enhance the efficacy of existing cancer therapies or serve as a lead compound for developing novel anticancer drugs.

Beyond its potential therapeutic applications, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-2-hydroxybutanoic acid has also been investigated for its use as a probe in chemical biology studies. Its unique structure allows it to serve as a molecular scaffold for designing probes that can selectively bind to specific protein targets. This property makes it useful for studying protein function and dynamics in living cells using techniques such as fluorescence microscopy and mass spectrometry.

In conclusion, 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}-2-hydroxybutanoic acid (CAS No. 2172523-50-9) is a multifaceted compound with significant potential in both fundamental research and drug development. Its unique structural features and biological activities make it an important tool for advancing our understanding of protein-protein interactions and developing new therapeutic strategies for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fields of chemical biology and medicinal chemistry.